Cas no 289892-02-0 (2-Benzofurancarboxaldehyde, 5,7-dimethyl-)

• Product name: 2-Benzofurancarboxaldehyde, 5,7-dimethyl-
• CAS No: 289892-02-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD13192467
• CID: 2144614
• PubChem ID: 10654816

2-Benzofurancarboxaldehyde, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-2-Benzofurancarboxaldehyde
• 2-Benzofurancarboxaldehyde, 5,7-dimethyl-
• 5,7-dimethyl-benzofuran-2-carbaldehyde
• 5,7-dimethyl-1-benzofuran-2-carbaldehyde

• MDL： MFCD13192467
• Inchi： 1S/C11H10O2/c1-7-3-8(2)11-9(4-7)5-10(6-12)13-11/h3-6H,1-2H3
• InChI Key： HVGQWIGNDNADOZ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofurancarboxaldehyde, 5,7-dimethyl-

Recent Advances in the Study of 2-Benzofurancarboxaldehyde, 5,7-dimethyl- (CAS: 289892-02-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Benzofurancarboxaldehyde, 5,7-dimethyl- (CAS: 289892-02-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Benzofurancarboxaldehyde, 5,7-dimethyl- as a key intermediate in the synthesis of bioactive molecules. Its benzofuran core structure, coupled with the aldehyde functional group, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents, with promising results in preclinical models.

One of the most notable advancements is the compound's potential as a scaffold for designing inhibitors of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Benzofurancarboxaldehyde, 5,7-dimethyl- exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding opens new avenues for the development of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, recent research has also investigated the antimicrobial potential of 2-Benzofurancarboxaldehyde, 5,7-dimethyl-. A study in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound showed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting a novel approach to combating antibiotic resistance.

Furthermore, the compound's role in cancer research has been a focal point of recent investigations. Preliminary studies indicate that 2-Benzofurancarboxaldehyde, 5,7-dimethyl- derivatives can induce apoptosis in various cancer cell lines by modulating key signaling pathways. A 2024 publication in Bioorganic & Medicinal Chemistry Letters highlighted the compound's ability to inhibit the proliferation of breast cancer cells through the downregulation of oncogenic proteins. These findings underscore its potential as a lead compound for anticancer drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-Benzofurancarboxaldehyde, 5,7-dimethyl- derivatives. Current research efforts are focused on improving bioavailability and reducing toxicity through structural modifications. Advanced computational modeling and high-throughput screening techniques are being employed to identify the most promising candidates for further development.

In conclusion, 2-Benzofurancarboxaldehyde, 5,7-dimethyl- (CAS: 289892-02-0) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile, positioning it as a compound of significant interest in the pursuit of novel treatments for inflammation, infectious diseases, and cancer.